Cas no 2137986-23-1 (sodium 5-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-sulfinate)

• Product Name: sodium 5-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-sulfinate
• CAS No: 2137986-23-1
• MF: C₉H₈N₃NaO₂S
• MW: 245.233490943909
• CID: 6213513
• PubChem ID: 165859495
• Update Time: 2025-06-14

sodium 5-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-722913
• sodium 5-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-sulfinate
• 2137986-23-1

• Inchi： 1S/C9H9N3O2S.Na/c1-7-8(15(13)14)6-11-12(7)9-4-2-3-5-10-9;/h2-6H,1H3,(H,13,14);/q;+1/p-1
• InChI Key： KIUMKBMUUXUZQR-UHFFFAOYSA-M
• SMILES： S(C1C=NN(C2C=CC=CN=2)C=1C)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 245.02349196g/mol
• Monoisotopic Mass: 245.02349196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90Ų

Additional information on sodium 5-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-sulfinate

Recent Advances in the Study of Sodium 5-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-sulfinate (CAS: 2137986-23-1)

In recent years, the compound sodium 5-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-sulfinate (CAS: 2137986-23-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfinate functional group and pyrazole-pyridine hybrid structure, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The latest studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its biomedical applications.

One of the key breakthroughs in the research of sodium 5-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-sulfinate is its role as a versatile intermediate in the synthesis of more complex bioactive molecules. Recent publications highlight its utility in click chemistry and cross-coupling reactions, enabling the efficient construction of diverse pharmacophores. For instance, a 2023 study demonstrated its effectiveness in facilitating sulfonamide bond formation, which is crucial for developing new sulfonamide-based drugs with enhanced pharmacokinetic properties.

In addition to its synthetic applications, sodium 5-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-sulfinate has been investigated for its direct biological effects. Preclinical studies have revealed its ability to modulate key signaling pathways, such as the NF-κB and MAPK pathways, which are implicated in inflammation and cancer. These findings suggest that the compound could serve as a lead structure for designing novel anti-inflammatory and anticancer agents. Further in vivo studies are underway to evaluate its efficacy and safety profiles.

The optimization of the synthesis process for sodium 5-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-sulfinate has also been a focal point of recent research. Advances in green chemistry have led to the development of more sustainable and scalable synthetic routes, reducing the reliance on hazardous reagents and minimizing environmental impact. These improvements not only enhance the compound's accessibility for research but also align with the growing demand for environmentally friendly pharmaceutical manufacturing practices.

Looking ahead, the potential applications of sodium 5-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-sulfinate are vast. Researchers are exploring its use in drug delivery systems, where its sulfinate group could be leveraged for targeted release mechanisms. Moreover, its compatibility with bioconjugation techniques opens up opportunities for developing diagnostic tools and theranostic agents. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully unlock the compound's therapeutic potential.

In conclusion, sodium 5-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-sulfinate (CAS: 2137986-23-1) represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted applications, from synthetic chemistry to direct therapeutic effects, underscore its importance in contemporary research. Continued investigations into its mechanisms and applications will undoubtedly contribute to the advancement of innovative treatments for various diseases.